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Compound of Interest

Compound Name: 3-Oxopropanoic acid

Cat. No.: B036008 Get Quote

Essential Safety and Handling Guide for 3-
Oxopropanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Oxopropanoic acid (CAS No. 926-61-4). Given the limited availability of a comprehensive

Safety Data Sheet (SDS), this document synthesizes available data and establishes protocols

based on the known hazards of similar chemical compounds.

Hazard Identification and Overview
3-Oxopropanoic acid is an organic compound containing both carboxylic acid and aldehyde

functional groups, suggesting it may possess irritant properties. While specific toxicity data is

limited, information for structurally similar compounds indicates that it should be handled with

care to avoid potential health hazards. A GHS07 "Exclamation mark" pictogram is associated

with this chemical, indicating it may cause skin and eye irritation, be a skin sensitizer, or have

acute toxicity (harmful), respiratory tract irritation, or narcotic effects.

Physicochemical and Hazard Data

The following table summarizes the available quantitative data for 3-Oxopropanoic acid.
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Property Value Source

Molecular Formula C₃H₄O₃ PubChem[1]

Molar Mass 88.062 g·mol⁻¹ Wikipedia[2]

Physical State Solid -

Boiling Point 237.3 °C (459.1 °F; 510.4 K) Wikipedia[2]

Flash Point 111.6 °C Wikipedia[2]

GHS Pictogram GHS07 (Exclamation Mark) Wikipedia[2]

Hazards (Inferred)
Skin Irritant, Eye Irritant,

Respiratory Irritant

Inferred from similar

compounds[3]

Note: A comprehensive Safety Data Sheet with detailed toxicological and environmental hazard

data for 3-Oxopropanoic acid is not readily available. The hazard information is inferred from

its chemical structure and data from similar compounds.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to ensure personnel safety when handling 3-
Oxopropanoic acid. The following table outlines the recommended PPE.
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Body Part Recommended PPE Rationale

Eyes/Face
Chemical safety goggles and a

face shield.[3]

Protects against splashes and

dust particles. A face shield

provides an additional layer of

protection for the entire face.

Hands

Nitrile or butyl rubber gloves.[4]

Gloves should be inspected for

any signs of degradation

before use.

Provides a barrier against skin

contact. Nitrile and butyl rubber

are generally resistant to a

wide range of chemicals,

including acids and aldehydes.

Body
A laboratory coat or chemical-

resistant apron.

Protects against incidental

splashes and spills.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood.

[3] If dust is generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.

Minimizes inhalation of dust or

potential vapors. 3-

Oxopropanoic acid is a solid,

but fine powders can become

airborne.

Feet Closed-toe shoes.
Protects feet from spills and

falling objects.

Operational Plan: Safe Handling Workflow
The following diagram outlines the standard operating procedure for the safe handling of 3-
Oxopropanoic acid, from receipt to disposal.
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Preparation Phase

Handling Phase

Disposal and Cleanup Phase

Receiving and Storage
(Store in a cool, dry, well-ventilated area)

Review Safety Data Sheet (if available)
 and this Handling Guide

Don Appropriate PPE

Work in a well-ventilated area
(e.g., chemical fume hood)

Weigh and handle the solid chemical
with care to avoid dust generation

Use appropriate, clean labware

Decontaminate labware

Dispose of waste in a labeled,
sealed container for hazardous waste

Remove and dispose of PPE properly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Oxopropanoic Acid
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Disposal Plan
Proper disposal of 3-Oxopropanoic acid and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection and Storage

All solid waste contaminated with 3-Oxopropanoic acid, including disposable PPE and

weighing papers, should be placed in a clearly labeled, sealed, and chemical-resistant

container.

Unused or waste 3-Oxopropanoic acid should be stored in its original or a compatible,

tightly sealed container.

Aqueous solutions of 3-Oxopropanoic acid should be collected in a labeled, leak-proof

container. The pH of the solution should be noted if known.

Neutralization of Spills

For small spills of acidic solutions, neutralization can be performed using a weak base such

as sodium bicarbonate.[5][6]

Sprinkle the neutralizing agent over the spill area, starting from the outside and working

inwards, until the effervescence stops.[5]

The neutralized mixture can then be absorbed with an inert material like vermiculite or sand.

Final Disposal

All waste, including neutralized spill cleanup materials, must be disposed of as hazardous

waste through your institution's environmental health and safety (EHS) office.

Do not dispose of 3-Oxopropanoic acid or its solutions down the drain.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols: Spill Cleanup
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Minor Spill (less than 100g of solid or 100mL of dilute solution in a contained area):

Alert Personnel: Inform others in the immediate area of the spill.

Ensure Proper PPE: Don the appropriate PPE as outlined in the table above.

Contain the Spill: If it is a liquid, use an absorbent material like vermiculite or sand to contain

the spill.[7]

Neutralize (if applicable): For acidic solutions, slowly add sodium bicarbonate until fizzing

stops.[5][6]

Collect the Waste: Carefully scoop the absorbed and/or neutralized material into a labeled

hazardous waste container.

Decontaminate the Area: Wipe the spill area with a damp cloth or sponge, and then clean

with soap and water. Collect all cleaning materials as hazardous waste.

Report the Incident: Report the spill to your laboratory supervisor or EHS department.

Major Spill (large quantity, outside of a contained area, or if there is a risk of exposure):

Evacuate: Immediately evacuate the area.

Alert Authorities: Notify your institution's EHS or emergency response team and your

laboratory supervisor.

Restrict Access: Prevent others from entering the spill area.

Provide Information: Be prepared to provide information about the spilled substance to

emergency responders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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